1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid

• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-[ethyl(methyl)amino]-1-phenylmethoxycarbonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C17H24N2O4/c1-3-18(2)15-9-14(16(20)21)10-19(11-15)17(22)23-12-13-7-5-4-6-8-13/h4-8,14-15H,3,9-12H2,1-2H3,(H,20,21)
• InChI Key: RTTKAXWGXMZNOW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)C(=O)O

Description

1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid is a high-quality chemical building block designed for research applications in drug discovery and organic synthesis. This compound features a piperidine scaffold that is differentially functionalized with a benzyloxycarbonyl (Cbz) protecting group on the nitrogen and a carboxylic acid group on the 3-position, making it a versatile intermediate for the construction of more complex molecules . The Cbz group is a widely used in peptide and medicinal chemistry to protect the amine functionality during synthetic sequences and can be selectively removed under mild hydrogenation conditions . The key feature of this reagent is the [ethyl(methyl)amino] substituent at the 5-position of the piperidine ring. This tertiary amine group can significantly influence the molecule's physicochemical properties, such as its lipophilicity and basicity, and can serve as a critical pharmacophore in the design of bioactive compounds. Potential research applications for this building block include use as a precursor in the synthesis of potential pharmaceutical candidates, such as enzyme inhibitors or receptor modulators. Researchers can leverage the carboxylic acid for amide coupling reactions, while the tertiary amine can engage in hydrogen bonding or serve as a cationic center for target interaction. As with similar research compounds, it is predicted to have high gastrointestinal absorption . Safety Note: For Research Use Only. Not intended for diagnostic or therapeutic use. This compound is not a drug and cannot be used to treat or prevent any disease.

Preparation Methods

Synthesis via Cyclization of Amino Acid Derivatives

Method Overview:

• Starting from suitably protected amino acids or their derivatives, cyclization to form the piperidine ring is achieved through intramolecular reactions.
• The key step involves cyclization of a protected amino acid precursor, such as N-Benzyloxycarbonyl-aminocaproic acid derivatives, under dehydrating conditions to generate the piperidine core.

Reaction Scheme:

Protected amino acid derivative → Cyclization (using dehydrating agents such as polyphosphoric acid or phosphorus oxychloride) → Piperidine ring formation → Functionalization at 3- and 5-positions

Key Reagents:

• N-Benzyloxycarbonyl (Cbz) chloride or carbamate reagents for nitrogen protection.
• Dehydrating agents like phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA).
• Alkylating agents for introducing the ethyl(methyl)amino group at the 5-position.

Advantages:

• High regioselectivity.
• Suitable for large-scale synthesis.

Nucleophilic Substitution on a Piperidine Core

Method Overview:

• Starting from a pre-formed piperidine-3-carboxylic acid or its ester, selective substitution at the 5-position is achieved via nucleophilic attack.
• The amino group at the 5-position is introduced through alkylation with ethyl(methyl)amine derivatives.

Reaction Scheme:

Piperidine-3-carboxylic acid derivative → Activation (e.g., conversion to acid chloride or ester) → Nucleophilic substitution with ethyl(methyl)amine → Introduction of amino substituent

Reagents & Conditions:

• Thionyl chloride or oxalyl chloride for acid activation.
• Ethyl(methyl)amine or its equivalents as nucleophiles.
• Base such as triethylamine to facilitate substitution.

Notes:

• The carbamate protection at nitrogen is introduced simultaneously or subsequently using benzyloxycarbonyl chloride.

One-Pot Multi-Step Synthesis

Method Overview:

• Recent advances include one-pot procedures combining multiple steps—cyclization, protection, and substitution—reducing purification steps and improving yields.
• This approach employs reagents like carbonyldiimidazole (CDI), triphosgene, or phosgene derivatives for efficient ring formation and carbamate protection.

Sample Procedure:

• React a suitable amino acid precursor with triphosgene to form a carbamoyl intermediate.
• Cyclize under basic conditions to generate the piperidine ring.
• Introduce the benzyloxycarbonyl group via carbamate formation.
• Alkylate at the 5-position with ethyl(methyl)amine derivatives.

Advantages:

• Streamlined process.
• Higher overall yields and fewer purification steps.

Reaction Data and Conditions Summary

Step	Reagents	Solvent	Temperature	Yield	Notes
Cyclization	PPA or POCl₃	-	80-120°C	Variable	Forms piperidine ring
Carbamate Protection	Benzyloxycarbonyl chloride	Dichloromethane	0-25°C	High	Protects nitrogen atom
Alkylation at 5-Position	Ethyl(methyl)amine	Toluene or DMF	Reflux	Moderate to high	Introduces amino group
Final Purification	Chromatography	-	Room temperature	-	Purity enhancement

Notes on Optimization and Variations

• Protection Strategies: The choice of protecting groups (Cbz, Boc, etc.) influences the selectivity and ease of subsequent deprotection.
• Reaction Conditions: Temperature, solvent polarity, and reagent equivalents significantly impact yield and purity.
• Catalysts: Palladium catalysts are employed for hydrogenation steps, especially during deprotection or reduction phases.

Chemical Reactions Analysis

Types of Reactions: 1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: Conversion of the carboxylic acid group to other functional groups such as esters or amides.

Reduction: Reduction of the carboxylic acid group to an alcohol.

Substitution: Nucleophilic substitution reactions at the piperidine nitrogen or the benzyloxycarbonyl group.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or alkyl halides under basic or neutral conditions.

Major Products:

Oxidation: Esters, amides, or other oxidized derivatives.

Reduction: Alcohols or reduced derivatives.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group may facilitate binding to enzymes or receptors, while the ethyl(methyl)amino group can modulate the compound’s activity. The piperidine ring provides structural stability and influences the compound’s overall conformation.

Comparison with Similar Compounds

Key Observations:

Protecting Groups: The Cbz group in the target compound contrasts with tert-butoxycarbonyl (Boc) in 885270-31-2. Cbz is cleaved under hydrogenolytic conditions, whereas Boc requires acidic conditions, enabling orthogonal protection strategies .

The trifluoromethyl group in 1269755-67-0 improves metabolic stability by resisting cytochrome P450 oxidation, a feature absent in the target compound .

Carboxylic Acid Position : All compounds retain the carboxylic acid at position 3, critical for hydrogen bonding in enzyme active sites or salt formation for solubility enhancement .

Pharmacological Relevance:

• Prodrug Potential: The ethyl(methyl)amino group in the target compound may act as a prodrug moiety, undergoing enzymatic cleavage to release active amines, similar to nipecotic acid prodrugs .
• Enzyme Inhibition: Piperidine-3-carboxylic acids are known GABA uptake inhibitors; substituents like CF3 (1269755-67-0) or ethyl(methyl)amino (target compound) could modulate selectivity for GABA transporters vs. receptors .

Biological Activity

1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid, with the CAS number 2059935-71-4, is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound is structurally characterized by its piperidine core, which is modified with benzyloxycarbonyl and ethyl(methyl)amino groups. Understanding its biological activity is crucial for exploring its applications in drug development and other therapeutic areas.

• Molecular Formula : C17H24N2O4
• Molecular Weight : 320.4 g/mol
• CAS Number : 2059935-71-4

The biological activity of this compound is primarily linked to its ability to interact with specific molecular targets within biological systems. The mechanism of action may involve:

• Prodrug Activation : The protecting groups (benzyloxycarbonyl and ethyl(methyl)amino) can be cleaved in vivo, releasing active metabolites that exert pharmacological effects.
• Enzyme Inhibition : It may act as an inhibitor for certain enzymes, impacting metabolic pathways crucial for cellular functions.

Biological Activity Overview

The biological activity of 1-[(benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid has been evaluated in various studies, focusing on its potential anti-cancer properties and enzyme inhibition.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Cytotoxicity	Exhibits cytotoxic effects on cancer cell lines, indicating potential anti-cancer activity.
Enzyme Inhibition	Potential inhibition of specific enzymes involved in nucleotide metabolism.
Cell Proliferation	Alters cell proliferation rates in specific cancer models, suggesting a role in cancer therapy.

Case Studies

Several studies have investigated the biological implications of compounds similar to 1-[(benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid.

• Cytotoxicity Evaluation :
  • A study assessed the cytotoxic effects of related compounds on prostate cancer cell lines (PC3 and DU145). The results showed a dose-dependent decrease in cell viability, indicating the potential for this compound to inhibit cancer cell growth effectively .
• Enzyme Interaction Studies :
  • Research indicated that derivatives of this compound could inhibit purine nucleoside phosphorylase (PNP), a critical enzyme in nucleotide metabolism. This inhibition was associated with selective cytotoxicity towards certain T-cell lines while sparing normal cells .

Research Findings

Recent findings highlight the importance of structural modifications in enhancing the biological activity of piperidine derivatives. The presence of benzyloxycarbonyl and ethyl(methyl)amino groups appears to facilitate interactions with target enzymes or receptors, leading to significant biological responses.

Table 2: Comparative Analysis of Related Compounds

Compound Name	IC50 (µM)	Target Enzyme	Reference
1-[(Benzyloxy)carbonyl]-5-[ethyl(methyl)amino]piperidine-3-carboxylic acid	TBD	PNP
4-MMPB	32.01 ± 3.2	PNP
Coumarin Derivative	40.1 ± 7.9	Various Cancer Lines

Q & A

Q. What safety protocols are critical when handling this compound in laboratory settings?

Methodological Answer:

• Hazard Mitigation : Wear nitrile gloves, chemical-resistant lab coats, and safety goggles to prevent skin/eye contact (H315, H319) . Use fume hoods to avoid inhalation of dust or aerosols (H335) .
• Storage : Store at 2–8°C in a dry, sealed container away from oxidizers .
• Emergency Measures : In case of skin contact, wash immediately with soap and water; for eye exposure, rinse for ≥15 minutes with water and seek medical attention .

Q. What spectroscopic techniques are recommended for structural characterization?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^1H$- and $^{13}C$-NMR to confirm substituent positions on the piperidine ring (e.g., ethyl(methyl)amino group at C5) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) can verify the molecular weight (e.g., ~319.4 g/mol for similar derivatives) .
• Infrared (IR) Spectroscopy : Identify carbonyl stretches (C=O) from the benzyloxycarbonyl and carboxylic acid groups .

Q. How is this compound typically synthesized, and what are key reaction conditions?

Methodological Answer:

• Step 1 : Piperidine ring functionalization via nucleophilic substitution at C5 using ethyl(methyl)amine under anhydrous conditions .
• Step 2 : Benzyloxycarbonyl (Cbz) protection at N1 using benzyl chloroformate in dichloromethane (DCM) with a base like triethylamine .
• Step 3 : Carboxylic acid introduction at C3 via hydrolysis of an ester intermediate (e.g., ethyl to carboxylic acid) using NaOH in ethanol/water .

Advanced Questions

Q. How can researchers address contradictions in reported synthetic yields (e.g., 40–75%)?

Methodological Answer:

• Variable Analysis :
  • Reaction Temperature : Higher temperatures (>25°C) may degrade sensitive intermediates, reducing yields .
  • Purification Methods : Column chromatography (silica gel, ethyl acetate/hexane) vs. recrystallization (ethanol/water) can impact recovery rates .
  • Catalyst Use : Palladium catalysts for Cbz protection may require strict moisture control to avoid deactivation .
• Recommendation : Optimize stoichiometry (e.g., 1.2 equivalents of benzyl chloroformate) and monitor reaction progress via TLC .

Q. What experimental designs are suitable for studying the compound’s stability under catalytic or biological conditions?

Methodological Answer:

• pH Stability Assays : Use split-plot designs to test stability across pH 3–10, analyzing degradation via HPLC at 24/48/72-hour intervals .
• Temperature Studies : Accelerated stability testing at 40°C vs. 4°C (control) to simulate long-term storage .
• Data Interpretation : Compare degradation products (e.g., decarboxylation or Cbz cleavage) using LC-MS .

Q. How does the ethyl(methyl)amino group influence the compound’s reactivity in nucleophilic environments?

Methodological Answer:

• Steric Effects : The ethyl(methyl)amino group at C5 creates steric hindrance, reducing nucleophilic attack at adjacent positions.
• Electronic Effects : The amine’s basicity (pKa ~9–10) may protonate under acidic conditions, altering solubility and reaction pathways .
• Experimental Validation : Conduct kinetic studies with competing nucleophiles (e.g., thiols vs. amines) in buffered solutions .

Data Contradiction Analysis

Q. Why do safety data sheets (SDS) for similar piperidine derivatives report conflicting hazard classifications?

Methodological Answer:

• Source Variability : Some SDS (e.g., ) classify the compound as H302/H315 due to acute oral toxicity and skin irritation, while others (e.g., ) omit these risks, likely due to differences in purity or isomer ratios.
• Recommendation : Assume worst-case hazards (H302/H315) unless batch-specific toxicity data (e.g., LD50 from acute exposure studies) are available .

Methodological Best Practices

Q. What strategies ensure reproducibility in synthesizing this compound?

Methodological Answer:

• Standardized Protocols : Pre-dry solvents (e.g., DCM over molecular sieves) and reagents (e.g., triethylamine over CaH2) .
• Quality Control : Validate intermediate purity via melting point and $^1H$-NMR before proceeding to subsequent steps .
• Documentation : Record exact reaction times, temperatures, and stirring rates to identify deviation sources .